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Compound of Interest

Compound Name: Ornidazole-13C2,15N2

Cat. No.: B15621826

Get Quote

This guide provides a detailed comparison of the pharmacokinetics of ornidazole, with a

specific focus on studies employing labeled internal standards for precise quantification. The

use of such standards, including radiolabeled and stable isotope-labeled compounds, is critical

for minimizing analytical variability and ensuring the accuracy of pharmacokinetic parameters.

This document is intended for researchers, scientists, and professionals in the field of drug

development seeking a comprehensive understanding of ornidazole's behavior in biological

systems.

Quantitative Pharmacokinetic Data
The following table summarizes key pharmacokinetic parameters of ornidazole from studies

that utilized labeled standards. These parameters are crucial for assessing the absorption,

distribution, metabolism, and excretion (ADME) profile of the drug.
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Study
Type

Labeled
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d

Dose
Cmax
(µg/mL)

Tmax
(h)

t½ (h)
AUC
(µg·h/m
L)

Referen
ce

Compara

tive vs.

Metronid

azole

¹⁴C-

Ornidazol

e

750 mg

(oral)
10.9 2-4 14.4

Not

Reported
[1][2][3]

Bioequiv

alence

(Test

Product)

Not

explicitly

stated,

but

common

practice

1.5 g

(oral)

32.67 ±

4.45

1.54 ±

0.81

Not

Reported

265.41 ±

30.82

(AUC₀₋₁₂

)

[4]

Bioequiv

alence

(Referen

ce)

Not

explicitly

stated,

but

common

practice

1.5 g

(oral)

31.55 ±

5.04

1.79 ±

0.89

Not

Reported

261.67 ±

77

(AUC₀₋₁₂

)

[4]

Bioequiv

alence
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Product)

Not
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stated,

but

common

practice

1.0 g

(oral)

17.55 ±

2.68

1.69 ±

0.84

15.90 ±

1.88

388.86 ±

64.50

(AUC₀₋₇₂

)

[5][6]

Bioequiv

alence

(Referen

ce)
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stated,

but
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practice

1.0 g

(oral)

17.75 ±

3.49

1.64 ±

0.90

15.55 ±

2.53

377.13 ±

63.83

(AUC₀₋₇₂

)

[5][6]

Pharmac

okinetic

Study

d₅-

Ornidazol

e

1000 mg

(oral)

Not

Reported

Not

Reported

Not

Reported

Not

Reported
[7][8]
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Experimental Protocols
Detailed methodologies are essential for the replication and validation of scientific findings.

Below are summaries of key experimental protocols from the cited studies.

1. Comparative Pharmacokinetic Study using ¹⁴C-Labeled Ornidazole

Objective: To compare the pharmacokinetic profiles of ornidazole and metronidazole in

healthy human volunteers.[1][2][3]

Methodology:

Study Design: A crossover study involving four healthy volunteers who received a single

oral dose of 750 mg of ¹⁴C-labeled ornidazole or ¹⁴C-labeled metronidazole, with a

washout period of 2-4 weeks between treatments.[1][2][3]

Drug Administration: Oral administration of the labeled compounds.[1][2][3]

Sample Collection: Blood, urine, and feces were collected over a period of 5 days.[1][2][3]

Analytical Method: The concentration of the unchanged drug was determined using a

method that could distinguish the parent compound from its metabolites, leveraging the

radiolabel for quantification.[1][2][3]

Pharmacokinetic Analysis: Plasma concentration-time data were used to calculate key

pharmacokinetic parameters including Cmax, Tmax, and elimination half-life.[1][2][3]

2. Bioanalytical Method using d₅-Ornidazole for Pharmacokinetic Studies

Objective: To develop and validate a sensitive and specific LC-MS/MS method for the

simultaneous determination of ornidazole and its main metabolites in human plasma.[7][8]

Methodology:

Internal Standard: Stable isotope-labeled d₅-ornidazole was used as the internal standard

to ensure accuracy and precision.[7]
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Sample Preparation: Plasma samples (100 µL) were subjected to protein precipitation with

acetonitrile to extract the analytes.[7][8]

Chromatographic Separation: The separation was achieved on a Capcell PAK MG C18

column (100 × 4.6 mm, 5 µm) with a gradient elution.[7][8]

Mass Spectrometric Detection: Detection was performed using an ESI-MS/MS system in

the positive ion mode. The multiple reaction monitoring (MRM) transitions were m/z

220→128 for ornidazole and m/z 225→128 for d₅-ornidazole.[7]

Validation: The method was validated according to US FDA and EMA guidelines and was

found to be linear in the concentration range of 0.030-10.0 μg/mL.[7]

Application: The validated method was successfully applied to a pharmacokinetic study in

healthy volunteers who received a single 1000 mg oral dose of ornidazole.[7][8]

Visualizations
Experimental Workflow for a Comparative Pharmacokinetic Study
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Caption: Workflow of a typical crossover comparative pharmacokinetic study.
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Signaling Pathway (Illustrative)

The mechanism of action of ornidazole involves the reduction of its nitro group within anaerobic

organisms, leading to the formation of reactive intermediates that damage microbial DNA.
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Caption: Simplified mechanism of action of ornidazole in anaerobic bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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